Cas no 114892-46-5 ((2R,3R)-2-Methyl-3-hydroxybuttersaeure)

(2R,3R)-2-Methyl-3-hydroxybuttersaeure structure
114892-46-5 structure
Product Name:(2R,3R)-2-Methyl-3-hydroxybuttersaeure
CAS No:114892-46-5
MF:C5H10O3
MW:118.131102085114
CID:2036501
Update Time:2025-04-21

(2R,3R)-2-Methyl-3-hydroxybuttersaeure Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-2-Methyl-3-hydroxybuttersaeure
    • (2R,3R)-3-hydroxy-2-methylbutyric acid
    • (2R,3R)-nilic acid
    • 3(R)-hydroxy-2(R)-methylbutyric acid
    • 3-hydroxy-2-methylbutyric acid
    • 3R-hydroxy-2R-methylbutanoic acid
    • nilic acid
    • Inchi: 1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8)/t3-,4-/m1/s1
    • InChI Key: VEXDRERIMPLZLU-QWWZWVQMSA-N
    • SMILES: C[C@@H](O)[C@@H](C)C(O)=O

Computed Properties

  • Exact Mass: 118.063
  • Monoisotopic Mass: 118.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • XLogP3: -0.206
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